8-Methyl-2,3-dihydrofuro[3,2-e]imidazo[1,2-c]pyrimidine-9-carboxylic acid

• IUPAC Name: 11-methyl-10-oxa-3,6,8-triazatricyclo[7.3.0.02,6]dodeca-1(9),2,7,11-tetraene-12-carboxylic acid
• InChI: InChI=1S/C10H9N3O3/c1-5-6(10(14)15)7-8-11-2-3-13(8)4-12-9(7)16-5/h4H,2-3H2,1H3,(H,14,15)
• InChI Key: JOTJZLWZHQFULB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)N=CN3C2=NCC3)C(=O)O
• Molecular Formula: C10H9N3O3
• Molecular Weight: 219.20 g/mol

Description

8-Methyl-2,3-dihydrofuro[3,2-e]imidazo[1,2-c]pyrimidine-9-carboxylic acid (8-Methyl-2,3-DIFPC) is a heterocyclic aromatic compound belonging to the family of imidazo[1,2-c]pyrimidine carboxylic acids. It is an important intermediate in the synthesis of a variety of pharmaceuticals, such as antifungal agents, anti-inflammatory agents, and anti-cancer agents. 8-Methyl-2,3-DIFPC has been studied extensively in the laboratory, and its potential applications in the field of medicine have been demonstrated.

Scientific Research Applications

Syntheses and Applications

• Synthesis of Imidazo-[1,2-c]pyrimidine Derivatives : A study by Długosz and Machoń (1986) involved the synthesis of 1-substituted 7-methyl-2,3-dihydroimidazo[1,2-c]pyrimidin-5-ones, which demonstrated anti-inflammatory activity and were CNS active (Długosz & Machoń, 1986).

• Antimicrobial Activity : Bhuiyan et al. (2005) synthesized various furo[3,2-e]imidazo[1,2-c]pyrimidines and found them to exhibit antimicrobial properties (Bhuiyan et al., 2005).

• Synthesis from 4-Aminopyrimidines : Research by Rogul'chenko, Mazur, and Kochergin (1975) explored the synthesis of imidazo[1,2-c]pyrimidine derivatives from C-substituted 4-aminopyrimidines, providing valuable insights into the chemical properties and synthesis routes of these compounds (Rogul'chenko et al., 1975).

• Chemical Reactions and Synthesis : Masevičius et al. (2009) discussed reactions of 2-alkylthio-6-aminopyrimidin-4(3H)-ones with ethyl bromopyruvate to produce ethyl 2-alkyl-thio-4-aminofuro[2,3-d]pyrimidine-5-carboxylates. These compounds showed potential for further cyclocondensation reactions (Masevičius et al., 2009).

• Synthesis of Triazolopyrimidines : Sugimoto and Matsuura (1977) synthesized imidazo[1,2-c][1,2,3]triazolo[4,5-e]pyrimidines, providing insight into the complex chemical processes involved in the formation of these heterocyclic compounds (Sugimoto & Matsuura, 1977).